Cas no 1780845-39-7 (6-amino-2,2-difluorocyclohexan-1-ol)

• Product Name: 6-amino-2,2-difluorocyclohexan-1-ol
• CAS No: 1780845-39-7
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• MDL: MFCD24514965
• CID: 5245677
• PubChem ID: 67144745
• Update Time: 2026-03-08

6-amino-2,2-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 6-amino-2,2-difluoro-
• 6-amino-2,2-difluorocyclohexan-1-ol

• MDL： MFCD24514965
• Inchi： 1S/C6H11F2NO/c7-6(8)3-1-2-4(9)5(6)10/h4-5,10H,1-3,9H2
• InChI Key： YELVGYMNGIHCKI-UHFFFAOYSA-N
• SMILES： C1(O)C(N)CCCC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 6-amino-2,2-difluorocyclohexan-1-ol

Comprehensive Overview of 6-Amino-2,2-difluorocyclohexan-1-ol (CAS No. 1780845-39-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 6-amino-2,2-difluorocyclohexan-1-ol (CAS No. 1780845-39-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its difluorinated cyclohexane backbone and amino-alcohol functionality, serves as a critical building block in drug discovery, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 6-amino-2,2-difluorocyclohexan-1-ol" or "CAS 1780845-39-7 suppliers," reflecting its growing demand in specialized markets.

The molecular structure of 6-amino-2,2-difluorocyclohexan-1-ol combines the steric effects of fluorine atoms with the reactivity of amino and hydroxyl groups, making it a valuable scaffold for designing bioactive molecules. Recent studies highlight its potential in modulating enzyme inhibition and improving drug bioavailability, aligning with the pharmaceutical industry's focus on fluorinated compounds for enhanced metabolic stability. Keywords such as "difluorocyclohexane derivatives" and "amino-alcohol applications" are trending in scientific literature, underscoring its relevance in modern research.

From a synthetic perspective, the preparation of CAS 1780845-39-7 often involves multi-step protocols, including fluorination reactions and reductive amination. Optimizing these processes is a common challenge, as evidenced by frequent searches for "6-amino-2,2-difluorocyclohexan-1-ol synthesis optimization." Innovations in green chemistry have also spurred interest in eco-friendly routes to this compound, addressing sustainability concerns in chemical manufacturing.

Beyond pharmaceuticals, 6-amino-2,2-difluorocyclohexan-1-ol finds utility in advanced material science, particularly in the development of fluorinated polymers with tailored properties. Its ability to influence polymer rigidity and solubility has made it a subject of patents and industrial applications. Searches for "difluorocyclohexanol-based materials" reflect this niche yet expanding market segment.

Quality control and analytical characterization of CAS 1780845-39-7 are critical for ensuring reproducibility in research and commercial batches. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed, with queries like "6-amino-2,2-difluorocyclohexan-1-ol purity analysis" frequently appearing in academic and industrial forums. Regulatory compliance, especially for pharmaceutical-grade material, further drives the need for precise documentation and testing protocols.

In conclusion, 6-amino-2,2-difluorocyclohexan-1-ol (CAS No. 1780845-39-7) exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications, coupled with ongoing research into its properties, ensure its continued prominence in scientific and industrial landscapes. As demand grows for fluorinated building blocks and bioactive intermediates, this compound remains a focal point for future advancements.